1-(4-ethoxybenzoyl)benzo[c]isothiazol-3(1H)-one

• IUPAC Name: 1-(4-ethoxybenzoyl)-2,1-benzothiazol-3-one
• InChI: InChI=1S/C16H13NO3S/c1-2-20-12-9-7-11(8-10-12)15(18)17-14-6-4-3-5-13(14)16(19)21-17/h3-10H,2H2,1H3
• InChI Key: XGGWMZMFULALHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=O)S2
• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol

Description

1-(4-ethoxybenzoyl)benzo[c]isothiazol-3(1H)-one, commonly referred to as EBI, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. EBI belongs to the class of isothiazolones, which are known for their broad-spectrum antimicrobial activity.

Scientific Research Applications

Novel Formation and Reactivity

• The study by Matsumoto, Takase, and Ogura (2008) explored the novel formation of iodobenzene derivatives from certain compounds via iodine-induced intramolecular cyclization, demonstrating the chemical reactivity and potential application in the synthesis of iodine-substituted benzenes (S. Matsumoto, K. Takase, K. Ogura, 2008).

Anti-bacterial Activities

• A study by L. Qiang (2013) synthesized novel 2-hydroxyethylbenzo[d]isothiazol-3(2H)-one aliphatic acid esters and tested their anti-bacterial activities, showcasing the potential for these compounds in medical applications (L. Qiang).

Photochromic and Fluorescence Studies

• Research by Nakagawa, Nakashima, and Kawai (2012) on 4,5-Dibenzothienylthiazole derivatives revealed their photochromic ring-closing reaction followed by spontaneous elimination and substitution reactions, indicating uses in materials science and sensor technology (Hisako Nakagawa, T. Nakashima, T. Kawai, 2012).

Polymer Synthesis

• The work by Pugh, Baker, and Storms (2013) on the synthesis of a polymerizable Benzocyclobutene highlights the utility of such compounds in the development of new materials capable of undergoing polymerization at reduced temperatures (C. Pugh, J. Baker, W. Storms, 2013).